Cas no 1823869-53-9 (4-Chloro-2-methoxypyrimidine-5-carbonitrile)
1823869-53-9 structure
Product Name:4-Chloro-2-methoxypyrimidine-5-carbonitrile
CAS No:1823869-53-9
MF:C6H4ClN3O
MW:169.568459510803
CID:4727931
PubChem ID:72183333
Update Time:2024-11-07
4-Chloro-2-methoxypyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-methoxypyrimidine-5-carbonitrile
- 1823869-53-9
- 5-Pyrimidinecarbonitrile, 4-chloro-2-methoxy-
- F87186
- SCHEMBL20298442
- MFCD27923324
- SB56140
-
- Inchi: 1S/C6H4ClN3O/c1-11-6-9-3-4(2-8)5(7)10-6/h3H,1H3
- InChI Key: DGCBTBNJYDUXPP-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=NC(=N1)OC
Computed Properties
- Exact Mass: 169.0042895g/mol
- Monoisotopic Mass: 169.0042895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.8
- XLogP3: 1.2
4-Chloro-2-methoxypyrimidine-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089005801-5g |
4-Chloro-2-methoxypyrimidine-5-carbonitrile |
1823869-53-9 | 95% | 5g |
$1608.00 | 2023-09-02 | |
| Alichem | A089005801-10g |
4-Chloro-2-methoxypyrimidine-5-carbonitrile |
1823869-53-9 | 95% | 10g |
$2436.12 | 2023-09-02 | |
| Alichem | A089005801-25g |
4-Chloro-2-methoxypyrimidine-5-carbonitrile |
1823869-53-9 | 95% | 25g |
$3939.60 | 2023-09-02 | |
| Chemenu | CM277813-1g |
4-Chloro-2-methoxypyrimidine-5-carbonitrile |
1823869-53-9 | 95% | 1g |
$486 | 2021-08-18 | |
| Chemenu | CM277813-5g |
4-Chloro-2-methoxypyrimidine-5-carbonitrile |
1823869-53-9 | 95% | 5g |
$1173 | 2021-08-18 | |
| Chemenu | CM277813-10g |
4-Chloro-2-methoxypyrimidine-5-carbonitrile |
1823869-53-9 | 95% | 10g |
$1762 | 2021-08-18 | |
| Chemenu | CM277813-1g |
4-Chloro-2-methoxypyrimidine-5-carbonitrile |
1823869-53-9 | 95% | 1g |
$547 | 2023-02-02 | |
| 1PlusChem | 1P00247N-100mg |
5-Pyrimidinecarbonitrile, 4-chloro-2-methoxy- |
1823869-53-9 | 95% | 100mg |
$119.00 | 2024-06-18 | |
| 1PlusChem | 1P00247N-250mg |
5-Pyrimidinecarbonitrile, 4-chloro-2-methoxy- |
1823869-53-9 | 95% | 250mg |
$202.00 | 2024-06-18 | |
| 1PlusChem | 1P00247N-1g |
5-Pyrimidinecarbonitrile, 4-chloro-2-methoxy- |
1823869-53-9 | 95% | 1g |
$564.00 | 2024-06-18 |
4-Chloro-2-methoxypyrimidine-5-carbonitrile Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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